Cas no 2091781-95-0 (Methyl 2-amino-4-fluoro-6-methylbenzoate)

• Product Name: Methyl 2-amino-4-fluoro-6-methylbenzoate
• CAS No: 2091781-95-0
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4937937
• Update Time: 2025-10-31

Methyl 2-amino-4-fluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-fluoro-6-methylbenzoate

• Inchi： 1S/C9H10FNO2/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： HNIZUCLDVWKSLC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OC)=C(C)C=1)N

Computed Properties

• Exact Mass: 183.06955672 g/mol
• Monoisotopic Mass: 183.06955672 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3
• Molecular Weight: 183.18

Additional information on Methyl 2-amino-4-fluoro-6-methylbenzoate

Methyl 2-amino-4-fluoro-6-methylbenzoate (CAS No. 2091781-95-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-4-fluoro-6-methylbenzoate, identified by its CAS number 2091781-95-0, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, featuring a benzoate core with substituents including amino, fluoro, and methyl groups, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The structural peculiarities of Methyl 2-amino-4-fluoro-6-methylbenzoate make it a valuable building block for chemists and pharmacologists aiming to design molecules with enhanced biological activity and improved pharmacokinetic properties.

The benzoate moiety is well-known for its role in various pharmacophores, contributing to the solubility and metabolic stability of drug candidates. The presence of an amino group at the 2-position and a fluoro atom at the 4-position introduces unique electronic and steric properties that can modulate the interactions of the compound with biological targets. Furthermore, the methyl group at the 6-position adds another layer of structural complexity, which can influence both the reactivity and the selectivity of potential drug molecules derived from this intermediate.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro atom, being electronegative, can enhance binding affinity and metabolic stability, making it a preferred substituent in many successful drugs. For instance, fluoroaromatics have been incorporated into antiviral, anticancer, and anti-inflammatory agents, demonstrating their therapeutic potential. Methyl 2-amino-4-fluoro-6-methylbenzoate serves as a precursor for synthesizing such fluorinated derivatives, offering a strategic entry point for drug discovery efforts.

In addition to its role in pharmaceuticals, this compound has shown promise in materials science and agrochemical applications. The unique combination of functional groups in Methyl 2-amino-4-fluoro-6-methylbenzoate allows for diverse chemical modifications, enabling the synthesis of polymers, dyes, and specialty chemicals. Researchers have explored its use in developing advanced materials with tailored properties, such as liquid crystals and conductive polymers. Moreover, its derivatives have been investigated for their potential as intermediates in crop protection agents, contributing to sustainable agricultural practices.

The synthesis of Methyl 2-amino-4-fluoro-6-methylbenzoate typically involves multi-step organic reactions, often starting from commercially available benzoic acid derivatives. Key steps include selective halogenation, nucleophilic substitution, and esterification. The introduction of the fluoro group is particularly critical and often requires specialized conditions to ensure high yield and purity. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on green chemistry principles.

One of the most compelling aspects of Methyl 2-amino-4-fluoro-6-methylbenzoate is its utility in generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents or introducing different functional groups, researchers can create diverse chemical scaffolds that exhibit a range of biological activities. This approach has been instrumental in identifying lead compounds for further optimization. For example, derivatives of this intermediate have been screened against various disease targets, including enzymes involved in cancer metabolism and bacterial resistance mechanisms.

The impact of computational chemistry on the design and synthesis of Methyl 2-amino-4-fluoro-6-methylbenzoate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. By simulating interactions between this intermediate and potential biological targets, scientists can optimize molecular structures to maximize efficacy while minimizing side effects. This interdisciplinary approach is transforming drug discovery into a more predictable and efficient process.

In conclusion, Methyl 2-amino-4-fluoro-6-methylbenzoate (CAS No. 2091781-95-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing innovative therapeutics across multiple therapeutic areas. As research continues to uncover new applications for fluorinated aromatic compounds, the demand for high-quality intermediates like this one is expected to grow. The ongoing advancements in synthetic methodologies and computational tools further enhance its significance as a key component in drug discovery pipelines.